Cas no 2562-40-5 (Cycloheptane, nitro-)

• Product Name: Cycloheptane, nitro-
• CAS No: 2562-40-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 1423579
• PubChem ID: 4189425
• Update Time: 2025-04-20

Cycloheptane, nitro- Chemical and Physical Properties

Names and Identifiers

• Cycloheptane, nitro-
• nitrocycloheptane
• 1-Nitrocycloheptane
• 2562-40-5
• DTXSID001316208
• AKOS023411495
• LACLQAUWSKAKQJ-UHFFFAOYSA-N
• SCHEMBL1192805

• Inchi： 1S/C7H13NO2/c9-8(10)7-5-3-1-2-4-6-7/h7H,1-6H2
• InChI Key： LACLQAUWSKAKQJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1CCCCCC1)=O

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14